3-(4-Tert-butylphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-6-[(2-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H22N4OS/c1-14-7-5-6-8-17(14)26-13-18-24-25-19(22-23-20(25)27-18)15-9-11-16(12-10-15)21(2,3)4/h5-12H,13H2,1-4H3
• InChI Key: SVLCIMOXHQWNMT-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(C)(C)C

Description

3-(4-Tert-butylphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of triazolothiadiazoles and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 3-(4-Tert-butylphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that this compound exerts its effects by interacting with various cellular targets, including enzymes and receptors. It has been observed to inhibit the activity of certain enzymes involved in inflammation and cancer, leading to its potential use as an anti-inflammatory and anti-cancer agent.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-Tert-butylphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. It has been observed to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation. This compound has also been studied for its potential use in the treatment of microbial infections.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Tert-butylphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential use as an anti-inflammatory, anti-cancer, and anti-microbial agent. Additionally, it has been studied for its potential use as a photosensitizer in photodynamic therapy. However, the limitations of using this compound in lab experiments include its potential toxicity and limited availability.

Future Directions

There are many future directions for the study of 3-(4-Tert-butylphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to further investigate its potential use as an anti-inflammatory, anti-cancer, and anti-microbial agent. Additionally, more research is needed to understand the mechanism of action of this compound and its potential use in photodynamic therapy. Furthermore, the synthesis of analogs of this compound may lead to the development of more potent and selective compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of 3-(4-Tert-butylphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-tert-butylbenzaldehyde, 2-methylphenylhydrazine, and 2-methylphenoxyacetic acid in the presence of a catalyst and a suitable solvent. The reaction is carried out under controlled conditions, and the product is purified using standard techniques.

Scientific Research Applications

3-(4-Tert-butylphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the field of medicinal chemistry, where it has been tested for its anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, this compound has also been studied for its potential use as a photosensitizer in photodynamic therapy.